Cas no 933685-71-3 (4-methylpyrimidine-5-carbaldehyde)

• Product Name: 4-methylpyrimidine-5-carbaldehyde
• CAS No: 933685-71-3
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 3032191
• PubChem ID: 20285334
• Update Time: 2025-04-21

4-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methylpyrimidine-5-carbaldehyde
• SCHEMBL6338655
• AKOS006282061
• CS-0282392
• EN300-136532
• O11269
• 933685-71-3
• 817-699-0

• MDL： MFCD09863204
• Inchi： 1S/C6H6N2O/c1-5-6(3-9)2-7-4-8-5/h2-4H,1H3
• InChI Key： WVJQNZDDJVKNTJ-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CN=C1C

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.8Ų